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Compound of Interest

Compound Name: Tetramethyl-d12 orthosilicate

CAS No.: 80396-70-9

Cat. No.: B1627121 Get Quote

Introduction: The "Liquid Gold" Paradox
Tetramethyl-d12 orthosilicate (TMOS-d12,

) presents a unique challenge in the laboratory. While its boiling point (~121°C) suggests
stability, its significant vapor pressure at room temperature combined with extreme moisture
sensitivity creates a "silent loss" mechanism. For researchers using TMOS-d12 as a sol-gel
precursor or NMR shift reagent, evaporation is not just a physical change—it is a financial
hemorrhage and a safety hazard.

This guide moves beyond basic safety data sheets (SDS) to address the specific, field-tested

protocols required to maintain the integrity of this high-value isotopologue.

Part 1: Physical Properties & Critical Data
Before handling, understand the thermodynamic enemy. Note the density difference between

the deuterated and non-deuterated forms, which affects gravimetric aliquoting.
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Property TMOS (Standard)
TMOS-d12
(Deuterated)

Implication

Formula
Hydrolysis Byproduct:

Methanol-d4 (Toxic)

Boiling Point 121–122 °C 121–122 °C

Moderate volatility;

significant vapor

pressure at 20°C.

Density (25°C) 1.023 g/mL 1.114 g/mL

Crucial: Do not use

volumetric settings for

standard TMOS.[1]

Vapor Pressure ~12 mmHg (20°C) ~12 mmHg (20°C)

Sufficient to

pressurize air-

displacement pipettes,

causing dripping.

Hydrolytic Stability Low Low

Reacts instantly with

atmospheric moisture

to form

gel.

Part 2: Troubleshooting & Handling Guide (Q&A)
Module A: Storage & Inventory Protection
Q: I stored my TMOS-d12 in the original vial with Parafilm in the fridge, but I’ve lost 15%

volume over a month. What happened?

A: You are experiencing "Seal Creep" and differential thermal contraction. Parafilm is

permeable to organic vapors over time and becomes brittle at low temperatures. Furthermore,

the Teflon liner in standard screw caps contracts differently than the glass vial when chilled,

creating microscopic gaps.

The Protocol (The "Double-Shell" Method):
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Primary Seal: After use, wrap the cap/neck interface with electrical tape (vinyl), not Parafilm.

Vinyl maintains elasticity at 4°C.

Secondary Containment: Place the vial inside a secondary jar containing a layer of active

desiccant (e.g., Drierite or molecular sieves).

Thermal Equilibration: Before opening the vial, allow it to warm to room temperature inside

the desiccator. Opening a cold vial condenses atmospheric moisture instantly, initiating

hydrolysis (cloudiness).

Module B: Transfer & Aliquoting
Q: Every time I pipette TMOS-d12, the liquid drips out of the tip before I can dispense it. How

do I stop this?

A: This is caused by Vapor Pressure Equilibrium failure. Standard air-displacement pipettes

rely on an air piston. Volatile solvents like TMOS evaporate into that air space, increasing the

pressure inside the pipette shaft and forcing the liquid out (drooling).

The Solution:

Option 1 (Preferred): Use a Positive Displacement Pipette. The piston makes direct contact

with the liquid, eliminating the air gap.

Option 2 (The "Pre-Wet" Technique): If you must use a standard pipette, aspirate and

dispense the TMOS-d12 three times into a waste vial before the final draw. This saturates

the air cushion with vapor, establishing equilibrium.

Option 3 (Gastight Syringe): For volumes <1 mL, use a Hamilton-style gastight syringe with a

Teflon-tipped plunger.

Module C: Experimental Setup (NMR)
Q: I am using TMOS-d12 as an internal standard/reactant in NMR. My integration values are

drifting over 24 hours. Is it evaporating from the tube?

A: Yes. Standard plastic NMR caps are insufficient for volatile silanes. Standard polyethylene

caps allow slow evaporation and atmospheric moisture ingress. The moisture reacts with
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TMOS-d12 to form solid silica (

) and Methanol-d4. The Methanol-d4 signal will rise (approx. 3.31 ppm in DMSO-d6) while the
TMOS signal drops, ruining stoichiometry.

The Protocol: Use J. Young NMR tubes (borosilicate tubes with a Teflon valve).[2]

These form a vacuum-tight seal suitable for volatile solvents.

They allow for "freeze-pump-thaw" degassing cycles if oxygen removal is required.

Citation: J. Young valves are the industry standard for maintaining air-sensitive samples

without flame sealing [1].

Part 3: Visualized Protocols
Workflow 1: The "Cold-Syringe" Transfer Method
Use this method to transfer TMOS-d12 from a stock bottle to a reaction vessel without

introducing water or losing mass to evaporation.
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CRITICAL SAFETY

START: Reagent Retrieval

Step 1: Warm Reagent to Room Temp
(Prevents Condensation)

Step 3: Insert N2 Line into Reagent Bottle
(Maintain Positive Pressure)

Step 2: Oven-Dry Syringe & Needle
(Purge with N2 while cooling)

Assemble

Step 4: Draw Liquid Slowly
(Avoid Bubble Formation)

Step 5: Transfer to Reaction Vessel
(Submerge needle tip if possible)

Do NOT return excess
to stock bottle

Step 6: Immediate Solvent Rinse
(Prevents Silica Clogging in Needle)

Click to download full resolution via product page

Figure 1: The "Cold-Syringe" technique minimizes hydrolysis risks. Note that warming the

reagent to room temperature before opening is critical to prevent condensation.

Workflow 2: Vessel Selection Decision Tree
Choose the correct containment based on your experimental duration.
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Experimental Intent?

Quick Analysis
(< 1 Hour)

Reaction Monitoring
(> 1 Hour)

Long Term Storage
(Weeks/Months)

Standard Vial/Tube
+ Parafilm

Acceptable risk

J. Young NMR Tube
or Schlenk Flask

MANDATORY

Original Sure/Seal™ Bottle
+ Desiccator + Tape

Prevent Hydrolysis

Risk: Hydrolysis
(Silica Gel Formation)

High Risk

Prevents

Click to download full resolution via product page

Figure 2: Decision matrix for selecting containment vessels. For any duration over 1 hour,

standard caps are insufficient.

Part 4: Safety & Toxicity (The "Hidden" Hazard)
Warning: The hydrolysis of TMOS-d12 releases Methanol-d4.

Ocular Toxicity: Like standard methanol, Methanol-d4 is toxic to the optic nerve. However,

because TMOS-d12 is often handled in small quantities (microliters), users become

complacent.

Inhalation: The vapor pressure of TMOS-d12 means you can inhale significant quantities if

working outside a hood. In the lungs, moisture hydrolyzes the silane, depositing

(silica) in the alveoli and releasing methanol into the bloodstream [2].

Disposal: Do not pour down the drain. React with aqueous NaOH in a waste container to

fully hydrolyze to silicate salts before disposal as chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://en.wikipedia.org/wiki/Tetramethyl_orthosilicate
https://mcneilgroup.chem.lsa.umich.edu/wp-content/uploads/2018/11/NMR-Spectroscopy-NMR-Tubes.pdf
https://www.benchchem.com/product/b1627121#handling-volatility-and-evaporation-losses-of-tetramethyl-d12-orthosilicate
https://www.benchchem.com/product/b1627121#handling-volatility-and-evaporation-losses-of-tetramethyl-d12-orthosilicate
https://www.benchchem.com/product/b1627121#handling-volatility-and-evaporation-losses-of-tetramethyl-d12-orthosilicate
https://www.benchchem.com/product/b1627121#handling-volatility-and-evaporation-losses-of-tetramethyl-d12-orthosilicate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1627121?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

